TC9-305
Overview
Description
TC9-305 is a highly potent apoptosis inhibitor (EC50 = 0.4 nM). The therapeutic potential of these new apoptosis inhibitors was demonstrated by their neuroprotective effect on an ischemic animal model.
Scientific Research Applications
1. Development as an Apoptosis Inhibitor
A significant application of TC9-305 is its development as an apoptosis inhibitor, specifically functioning through stabilizing mitochondrial respiratory complex II. This derivative, originally identified through a phenotypic screen, was optimized to picomolar level activity for cellular apoptosis inhibition, showcasing its therapeutic potential in neuroprotection and ischemia treatment (Li et al., 2017).
2. Genetic Engineering and CRISPR-Cas9 Applications
TC9-305 is relevant in the context of CRISPR/Cas9 gene-editing technologies, particularly for T cell-based immunotherapies and research tools. The advancements in this field, including the application of CRISPR/Cas9 for T cell receptor (TCR) replacement and generation of engineered T cells, directly impact the development of novel cancer therapies and functional studies of cancer genes (Roth et al., 2018).
3. Cancer Immunotherapy and CAR-T Cells
The role of TC9-305 in cancer immunotherapy, particularly in the creation of CAR-T (chimeric antigen receptor T) cells and TCR-T (T cell receptor T) cells, is a notable area of research. These engineered cells are designed to specifically target and eliminate cancer cells, revolutionizing cancer treatment strategies (Ou et al., 2021).
properties
Product Name |
TC9-305 |
|---|---|
Molecular Formula |
C33H37F3N4O6S |
Molecular Weight |
674.7362 |
IUPAC Name |
N-(adamantan-1-yl)-4-((4-(1-(3,4-dimethoxybenzyl)-6-oxo-1,6-dihydropyridin-3-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanamide |
InChI |
InChI=1S/C33H37F3N4O6S/c1-45-26-7-5-20(13-27(26)46-2)18-40-19-24(6-8-30(40)42)25-14-28(33(34,35)36)38-31(37-25)47(43,44)9-3-4-29(41)39-32-15-21-10-22(16-32)12-23(11-21)17-32/h5-8,13-14,19,21-23H,3-4,9-12,15-18H2,1-2H3,(H,39,41) |
InChI Key |
GQVPWRCSKOKXLO-UHFFFAOYSA-N |
SMILES |
O=C1C=CC(C2=NC(S(CCCC(NC3(CC4C5)CC5CC(C4)C3)=O)(=O)=O)=NC(C(F)(F)F)=C2)=CN1CC6=CC=C(OC)C(OC)=C6 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TC9-305, TC-9-305, TC 9-305, TC9305, TC-9305, TC 9305 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-(3,4-dichlorophenyl)-N-[2-(4-methylsulfonylpiperazin-1-yl)-2-oxoethyl]prop-2-enamide](/img/structure/B1193613.png)
![1-cyclohexyl-3-[3-(naphthalen-1-ylamino)-1H-indazol-5-yl]urea](/img/structure/B1193615.png)
